8-((5-Fluoro-2-methoxyphenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

• IUPAC Name: 8-(5-fluoro-2-methoxyphenyl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane
• InChI: InChI=1S/C14H18FNO4S2/c1-19-12-3-2-11(15)10-13(12)22(17,18)16-6-4-14(5-7-16)20-8-9-21-14/h2-3,10H,4-9H2,1H3
• InChI Key: OBDGOFSMMNPKKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCC3(CC2)OCCS3
• Molecular Formula: C14H18FNO4S2
• Molecular Weight: 347.4 g/mol

Description

8-((5-Fluoro-2-methoxyphenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane, commonly known as Fimasartan, is a drug that belongs to the class of angiotensin II receptor blockers (ARBs). It is used for the treatment of hypertension and is known to have a long-lasting effect on blood pressure. Fimasartan was first synthesized in 2003 by Boryung Pharmaceutical Co., Ltd. in South Korea.

Scientific Research Applications

Proton Exchange Membranes for Fuel Cells

Research has explored the use of sulfonated poly(arylene ether sulfone) copolymers for proton exchange membranes in fuel cell applications. These materials were synthesized through a process that involves sulfonation and grafting of side chains onto the polymer backbone, utilizing fluorobenzophenone derivatives as key intermediates. The resulting copolymers exhibited high proton conductivity and good thermal stability, making them suitable for use in fuel cells (Kim, Robertson, & Guiver, 2008).

Anticonvulsant Activity

A series of N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives, which include fluorinated compounds, were synthesized and tested for their anticonvulsant activities. These compounds demonstrated increased anticonvulsant activity compared to their non-fluorinated counterparts, showing potential for the development of new anticonvulsant drugs (Obniska, Kamiński, Zagórska, Dzierżawska-Majewska, & Karolak-Wojciechowska, 2006).

Supramolecular Arrangements

The preparation and study of cyclohexane-5-spirohydantoin derivatives, including 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane, have revealed interesting supramolecular arrangements based on the crystal structure analysis. These structures provide insights into the role of substituents on the cyclohexane ring in forming supramolecular arrangements, potentially useful in the design of new materials or drug molecules (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).

Synthesis of Biologically Active Compounds

A convenient synthesis method for 8-oxa-2-azaspiro[4.5]decane from commercially available reagents has been developed, promising for the production of important biologically active compounds. This synthetic pathway could facilitate the creation of novel compounds for further biological evaluation (Ogurtsov & Rakitin, 2020).